6H-[1]Benzothiopyrano[4,3-b]quinoline, 7-methyl-, 5,5-dioxide

• IUPAC Name: 7-methyl-6H-thiochromeno[4,3-b]quinoline 5,5-dioxide
• InChI: InChI=1S/C17H13NO2S/c1-11-12-6-2-4-8-15(12)18-17-13-7-3-5-9-16(13)21(19,20)10-14(11)17/h2-9H,10H2,1H3
• InChI Key: QMLWKGNQQDTTBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CS(=O)(=O)C3=CC=CC=C3C2=NC4=CC=CC=C14
• Molecular Formula: C17H13NO2S
• DSSTOX Substance ID: DTXSID201181265
• Molecular Weight: 295.4 g/mol
• CAS RN: 1541-59-9

Description

6H-[1]Benzothiopyrano[4,3-b]quinoline, 7-methyl-, 5,5-dioxide is a heterocyclic compound that is widely used in scientific research. It is known for its unique properties, such as its ability to act as a catalyst in a variety of reactions, as well as its ability to act as an inhibitor of certain enzymes.

Scientific Research Applications

6H-[1]Benzothiopyrano[4,3-b]quinoline, 7-methyl-, 5,5-dioxide has a variety of scientific research applications. It has been used as a catalyst in a variety of reactions, including the synthesis of heterocyclic compounds, the synthesis of cyclic peptides, and the synthesis of pharmaceuticals. It has also been used as an inhibitor of certain enzymes, such as cyclooxygenase, lipoxygenase, and acetylcholinesterase.

Mechanism of Action

The mechanism of action of 6H-[1]Benzothiopyrano[4,3-b]quinoline, 7-methyl-, 5,5-dioxide is not fully understood. However, it is believed to act as a catalyst in a variety of reactions by stabilizing the transition state of the reaction, as well as by forming a complex with the reactants. It is also believed to act as an inhibitor of certain enzymes by forming a complex with the enzyme, thus preventing it from catalyzing the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6H-[1]Benzothiopyrano[4,3-b]quinoline, 7-methyl-, 5,5-dioxide are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase, lipoxygenase, and acetylcholinesterase. In addition, it has been shown to have anti-inflammatory and anti-cancer properties in laboratory studies.

Advantages and Limitations for Lab Experiments

The advantages of using 6H-[1]Benzothiopyrano[4,3-b]quinoline, 7-methyl-, 5,5-dioxide in laboratory experiments include its ability to act as a catalyst in a variety of reactions, as well as its ability to act as an inhibitor of certain enzymes. However, there are some limitations to using this compound in laboratory experiments, such as its low solubility in water and its relatively high cost.

Future Directions

There are a variety of potential future directions for research involving 6H-[1]Benzothiopyrano[4,3-b]quinoline, 7-methyl-, 5,5-dioxide. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the pharmaceutical and biomedical fields. Additionally, further research into the synthesis of this compound and the development of new and improved synthesis methods could lead to increased availability and lower costs. Finally, further research into the potential toxicity of this compound is also warranted.

Synthesis Methods

6H-[1]Benzothiopyrano[4,3-b]quinoline, 7-methyl-, 5,5-dioxide can be synthesized through a variety of methods, including the Fischer indole synthesis, the Biginelli reaction, and the Knoevenagel condensation. The Fischer indole synthesis is a multi-step reaction that involves the condensation of an aldehyde and an amine to form an imine, followed by the condensation of the imine with a carboxylic acid to form an indole. The Biginelli reaction involves the condensation of an aldehyde, an urea, and a carboxylic acid to form an indole, while the Knoevenagel condensation involves the condensation of an aldehyde and a ketone to form an imine, followed by the condensation of the imine with a carboxylic acid to form an indole.